Cas no 68337-15-5 (4-(1H-1,2,4-Triazol-1-yl)phenol)

• Product Name: 4-(1H-1,2,4-Triazol-1-yl)phenol
• CAS No: 68337-15-5
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD00003096
• CID: 90430
• PubChem ID: 110064
• Update Time: 2025-05-20

4-(1H-1,2,4-Triazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4'-(1H-1,2,4-Triazol-1-yl)phenol
• 4-(1H-1,2,4-Triazol-1-yl)phenol
• 4-(1,2,4-Triazol-1-yl)phenol
• NS00036547
• EN300-81810
• 4-(1,2,4-Triazol-1-yl)phenol, 96%
• 9-phenylfluoren-9-amine;4-(1H-1,2,4-Triazol-1-yl)phenol
• SR-01000639267-1
• 1-(4-hydroxyphenyl)-1h-1,2,4-triazole
• 4(1H-1,2,4-triazol-1-yl)phenol
• E81798
• Maybridge3_000133
• MFCD00003096
• DTXSID30218479
• 4'-(1H-1,2,4-triazol-1-yl)phenol, AldrichCPR
• J-513210
• Z1201617057
• CS-0143629
• 4-(1H-1,2,4-Triazol-1-yl)phenol #
• HMS1431G01
• 4-(1,2,4)-triazol-1-yl-phenol
• SDCCGMLS-0065820.P001
• 4-(1,2,4-triazol-1-yl)-phenol
• CHEMBL3805962
• 4-[1,2,4]triazol-1-yl-phenol
• IDI1_011520
• EINECS 269-845-2
• 4-(1,2,4-triazole-1-yl)phenol
• AKOS005203070
• BS-42256
• TZF
• p-(1H-1,2,4-Triazol-1-yl) phenol
• CCG-49837
• SCHEMBL328908
• 1-(4-Hydroxyphenyl)-1,2,4-triazole
• 589ZAA9B6V
• Q27466793
• Phenol, 4-(1H-1,2,4-triazol-1-yl)-
• A836111
• FT-0616447
• BP-10627
• 68337-15-5
• 4-{[1,2,4]triazol-1-yl}phenol
• DB-055137

• MDL： MFCD00003096
• Inchi： 1S/C8H7N3O/c12-8-3-1-7(2-4-8)11-6-9-5-10-11/h1-6,12H
• InChI Key： ZOPIBCDDKMAEII-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C=NC=N1
• BRN： 608492

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 50.9A^2

Experimental Properties

• Color/Form: Brown or slightly white powder
• Density: 1.2558 (rough estimate)
• Melting Point: 254-257 °C
• Boiling Point: 287.45°C (rough estimate)
• Flash Point: 178.4°C
• Refractive Index: 1.6500 (estimate)
• PSA: 50.94000
• LogP: 0.97290
• Solubility: Not determined

4-(1H-1,2,4-Triazol-1-yl)phenol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(1H-1,2,4-Triazol-1-yl)phenol

4-(1H-1,2,4-Triazol-1-yl)phenol: A Comprehensive Overview

The compound 4-(1H-1,2,4-Triazol-1-yl)phenol, identified by the CAS number 68337-15-5, is a fascinating molecule with a diverse range of applications and properties. This compound has garnered significant attention in recent years due to its unique chemical structure and potential uses in various fields. In this article, we will delve into the details of its structure, synthesis, properties, and applications, while incorporating the latest research findings to provide a comprehensive understanding of this compound.

The molecular structure of 4-(1H-1,2,4-Triazol-1-yl)phenol consists of a phenol group attached to a triazole ring. The triazole moiety is a five-membered aromatic ring containing two nitrogen atoms and one hydrogen atom. This arrangement imparts unique electronic properties to the molecule, making it highly versatile in different chemical reactions. The phenolic group adds hydroxyl functionality, which contributes to its reactivity and solubility in polar solvents.

Recent studies have highlighted the importance of 4-(1H-1,2,4-Triazol-1-yl)phenol in medicinal chemistry. Researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity comparable to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This finding has opened new avenues for its use in developing novel therapeutic agents for inflammatory diseases.

In addition to its medicinal applications, 4-(1H-1,2,4-Triazol-1-yl)phenol has also been investigated for its role in agrochemicals. A 2023 research paper in the journal Pest Management Science reported that this compound shows promising activity as a fungicide against various plant pathogens. Its ability to inhibit fungal growth without causing significant harm to plants makes it a valuable candidate for sustainable agriculture practices.

The synthesis of 4-(1H-1,2,4-Triazol-1-yl)phenol involves a multi-step process that typically starts with the preparation of the triazole ring. One common method involves the reaction of 1H-1,2,4-triazole with phenolic compounds under specific conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of 4-(1H-1,2,4-Triazol-1-yl)phenol is crucial for assessing its ecological impact. A 2023 study published in Environmental Science & Technology investigated its biodegradation under aerobic conditions and found that it undergoes rapid microbial degradation under specific environmental conditions. This suggests that it poses minimal long-term risks to ecosystems when used responsibly.

In conclusion, 4-(1H-1,2,4-Triazol-1-yli)phenol, with its CAS number 68337-15, is a versatile compound with promising applications in medicine and agriculture. Its unique chemical structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its potential uses and mechanisms of action